Cas no 2432825-93-7 (HDAC8-IN-3)

• Product Name: HDAC8-IN-3
• CAS No: 2432825-93-7
• MF: C₁₈H₁₂N₄O₃S₂
• MW: 396.442880630493
• CID: 5146836
• Update Time: 2025-10-31

HDAC8-IN-3 Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidineacetamide, N-2-benzothiazolyl-2,4-dioxo-5-(2-pyridinylmethylene)-
• HDAC8-IN-3

• Inchi： 1S/C18H12N4O3S2/c23-15(21-17-20-12-6-1-2-7-13(12)26-17)10-22-16(24)14(27-18(22)25)9-11-5-3-4-8-19-11/h1-9H,10H2,(H,20,21,23)
• InChI Key： UZIRFWMKGFFXMC-UHFFFAOYSA-N
• SMILES： S1C(=CC2=NC=CC=C2)C(=O)N(CC(NC2=NC3=CC=CC=C3S2)=O)C1=O

Additional information on HDAC8-IN-3

HDAC8-IN-3: A Comprehensive Overview of its Mechanism, Applications, and Recent Research Findings

HDAC8-IN-3, a potent inhibitor targeting histone deacetylase 8 (HDAC8), has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2432825-93-7, represents a critical advancement in the quest to modulate epigenetic mechanisms for therapeutic purposes. HDAC8-IN-3 belongs to a class of molecules known as HDAC inhibitors, which play a pivotal role in altering the acetylation status of histone proteins, thereby influencing gene expression patterns. The unique properties of HDAC8-IN-3 make it a promising candidate for various therapeutic applications, particularly in oncology and neurodegenerative diseases.

The HDAC8 enzyme is a member of the HDAC family, which is involved in regulating transcription, DNA repair, and cell cycle progression. Dysregulation of HDAC activity has been implicated in numerous diseases, with HDAC8 being particularly relevant in cancer biology. Specifically, HDAC8 overexpression or hyperacetylation is associated with increased cell proliferation and resistance to apoptosis, making it a key target for anti-cancer strategies. HDAC8-IN-3 has been designed to selectively inhibit HDAC8, thereby disrupting the aberrant signaling pathways that contribute to tumor growth and progression.

Recent studies have highlighted the therapeutic potential of HDAC8-IN-3 in preclinical models. One notable research finding involves its role in acute myeloid leukemia (AML). In vitro experiments have demonstrated that HDAC8-IN-3 can induce apoptosis in AML cell lines by inhibiting HDAC8 activity, leading to reduced histone acetylation and subsequent downregulation of pro-survival genes. Furthermore, animal models have shown that HDAC8-IN-3 exhibits significant anti-leukemic activity when administered orally or intravenously. These results suggest that HDAC8-IN-3 could serve as a valuable therapeutic agent for patients with AML who have limited treatment options.

Beyond oncology, HDAC8-IN-3 is being explored for its potential applications in other disease areas. For instance, studies have indicated that HDAC8 plays a role in neuroinflammation and synaptic plasticity, making it a potential target for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical research has shown that HDAC8-IN-3 can modulate neuronal survival pathways by enhancing histone acetylation in specific brain regions. This could lead to improved cognitive function and reduced neuroinflammation, offering a novel approach to treating these debilitating conditions.

The development of HDAC8-IN-3 also underscores the importance of structure-based drug design in optimizing pharmacological properties. Computational modeling and high-throughput screening have been instrumental in identifying analogs of HDAC8-IN-3 with enhanced potency and selectivity. These efforts have led to the identification of derivatives that exhibit improved binding affinity for the HDAC8 enzyme while minimizing off-target effects. Such advancements are crucial for translating preclinical findings into clinical success and ensuring patient safety.

In conclusion, HDAC8-IN-3 represents a significant advancement in the field of epigenetic drug discovery. Its ability to selectively inhibit HDAC8 holds promise for treating various diseases, particularly cancer and neurodegenerative disorders. The compound's unique mechanism of action, combined with recent research findings, positions it as a compelling candidate for further clinical development. As our understanding of epigenetic mechanisms continues to evolve, compounds like HDAC8-IN-3 will play an increasingly important role in shaping future therapeutic strategies.